2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-4(3H)-quinazolinone

• IUPAC Name: 2-(3,4,4-trifluorobut-3-enylsulfanyl)-3H-quinazolin-4-one
• InChI: InChI=1S/C12H9F3N2OS/c13-8(10(14)15)5-6-19-12-16-9-4-2-1-3-7(9)11(18)17-12/h1-4H,5-6H2,(H,16,17,18)
• InChI Key: ZLVCFUZMZYIIDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)SCCC(=C(F)F)F
• Molecular Formula: C12H9F3N2OS
• Molecular Weight: 286.27 g/mol

Description

2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-4(3H)-quinazolinone, also known as TFBQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the quinazolinone family and has been found to possess a range of biochemical and physiological effects.

Scientific Research Applications

Syntheses of Sulfoxide Derivatives

The synthesis of sulfoxide derivatives in the benzodiazine series, including quinazolines, has been explored, providing a method for the preparation of various quinazolinone compounds. This research demonstrates a synthetic route to create 2-tert-butyl-5-phenylsulfinylquinazoline and related derivatives, highlighting the versatility of quinazolinones in chemical synthesis (Fur et al., 2004).

Antimicrobial and Antifungal Applications

Quinazolinones, including 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-4(3H)-quinazolinone derivatives, have shown significant antimicrobial and antifungal activity. This research underscores the potential of these compounds in therapeutic applications against various standard strains of microbes (ANISSETTI & Reddy, 2012).

Broad Applications in Medicinal Chemistry

4(3H)-Quinazolinones are recognized for their wide applications in medicinal chemistry, including antimalarial, antitumor, anticonvulsant, fungicidal, antimicrobial, and anti-inflammatory properties. This highlights the broad therapeutic potential of quinazolinones in various medical fields (He et al., 2014).

Anticonvulsant Properties

Specific 4(3H)-quinazolinone derivatives have been synthesized and tested for their anticonvulsant effects, demonstrating significant efficacy against pentetrazol-induced convulsions. This research points to the potential use of quinazolinone derivatives in treating seizure disorders (Ossman & Barakat, 1994).

Fluorescent Chemical Sensor Development

Quinazolinone derivatives have been used to develop a fluorescent chemical sensor for Fe3+, showcasing the utility of these compounds in analytical chemistry and sensor development (Zhang et al., 2007).

Synthesis Techniques

Advancements in the synthesis techniques for quinazolinones, including 2-substituted derivatives, reveal the adaptability and utility of these compounds in chemical syntheses and the development of novel materials (Cheng et al., 2013).